Cas no 946491-90-3 (Chloro(2,3-dichlorobenzyl)magnesium)

• Product Name: Chloro(2,3-dichlorobenzyl)magnesium
• CAS No: 946491-90-3
• MF: C₇H₅Cl₃Mg
• MW: 219.778599500656
• MDL: MFCD11553211
• CID: 1987286
• Update Time: 2025-08-05

Chloro(2,3-dichlorobenzyl)magnesium Chemical and Physical Properties

Names and Identifiers

• Chloro(2,3-dichlorobenzyl)magnesium
• 2,3-Dichlorobenzylmagnesium chloride
• 2,3-DICHLOROBENZYLMAGNESIUM CHLORIDE, 0.25M IN 2-METHF

• MDL： MFCD11553211
• Inchi： 1S/C7H5Cl2.ClH.Mg/c1-5-3-2-4-6(8)7(5)9;;/h2-4H,1H2;1H;/q-1;;+2/p-1
• InChI Key： OERXPQYEBNEZIP-UHFFFAOYSA-M
• SMILES： ClC1C(=CC=CC=1[CH2-])Cl.[Cl-].[Mg+2]

Computed Properties

• Exact Mass: 217.93100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 0.00000
• LogP: -0.27650
• Sensitiveness: Air & Moisture Sensitive

Chloro(2,3-dichlorobenzyl)magnesium Security Information

• HazardClass：3

Additional information on Chloro(2,3-dichlorobenzyl)magnesium

Chloro(2,3-dichlorobenzyl)magnesium (CAS No. 946491-90-3): An Overview of Its Properties and Applications in Modern Chemistry

Chloro(2,3-dichlorobenzyl)magnesium (CAS No. 946491-90-3) is a specialized organomagnesium compound that has garnered significant attention in the field of synthetic chemistry due to its unique reactivity and versatility. This compound, often referred to as a Grignard reagent, plays a crucial role in various chemical reactions, particularly in the synthesis of complex organic molecules and pharmaceutical intermediates.

The Grignard reagent is synthesized by reacting 2,3-dichlorobenzyl chloride with magnesium metal in an anhydrous solvent such as diethyl ether or tetrahydrofuran (THF). The resulting Chloro(2,3-dichlorobenzyl)magnesium is a powerful nucleophile that can react with a wide range of electrophiles, including carbonyl compounds, to form new carbon-carbon bonds. This property makes it an invaluable tool in the synthesis of alcohols, ketones, and other functional groups.

Recent advancements in the field of organic synthesis have further highlighted the importance of Chloro(2,3-dichlorobenzyl)magnesium. For instance, a study published in the *Journal of Organic Chemistry* demonstrated the use of this reagent in the stereoselective synthesis of chiral alcohols. The researchers utilized Chloro(2,3-dichlorobenzyl)magnesium in conjunction with chiral auxiliaries to achieve high enantioselectivity, which is crucial for the development of pharmaceuticals and fine chemicals.

In addition to its applications in organic synthesis, Chloro(2,3-dichlorobenzyl)magnesium has also been explored for its potential in catalytic processes. A recent study in *Catalysis Science & Technology* reported the use of this reagent as a catalyst precursor for the hydroboration of alkynes. The researchers found that Chloro(2,3-dichlorobenzyl)magnesium could be effectively converted into active boron-containing species, which facilitated the formation of boronate esters with high yields and selectivity.

The stability and handling properties of Chloro(2,3-dichlorobenzyl)magnesium are also important considerations for its practical use. While Grignard reagents are generally sensitive to moisture and air, recent developments in solvent and additive selection have improved their stability. For example, the use of THF as a solvent and lithium chloride as an additive has been shown to enhance the stability and reactivity of Chloro(2,3-dichlorobenzyl)magnesium, making it more suitable for large-scale industrial applications.

From a safety perspective, it is essential to handle Chloro(2,3-dichlorobenzyl)magnesium with care due to its reactive nature. Proper safety protocols should be followed to prevent exposure to air and moisture. Additionally, appropriate personal protective equipment (PPE) should be worn during handling to ensure the safety of laboratory personnel.

In conclusion, Chloro(2,3-dichlorobenzyl)magnesium (CAS No. 946491-90-3) is a versatile and powerful reagent that continues to find new applications in synthetic chemistry and catalysis. Its unique properties make it an essential tool for researchers and chemists working on the development of novel compounds and pharmaceutical intermediates. As research in this area progresses, it is likely that new uses for this compound will be discovered, further solidifying its importance in modern chemistry.